Cas no 653570-19-5 (2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester)
653570-19-5 structure
Product Name:2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
CAS No:653570-19-5
MF:C14H13NO4S
MW:291.32232260704
CID:400545
PubChem ID:11483173
Update Time:2025-04-19
2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester
- dimethyl 8-methylsulfanylquinoline-2,4-dicarboxylate
- DTXSID80467374
- 653570-19-5
-
- Inchi: 1S/C14H13NO4S/c1-18-13(16)9-7-10(14(17)19-2)15-12-8(9)5-4-6-11(12)20-3/h4-7H,1-3H3
- InChI Key: AWCRLAAHDRIYPQ-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC2=C(C(=O)OC)C=C(C(=O)OC)N=C21
Computed Properties
- Exact Mass: 291.05659
- Monoisotopic Mass: 291.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 90.8Ų
Experimental Properties
- PSA: 65.49
2,4-Quinolinedicarboxylic acid, 8-(methylthio)-, dimethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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